![molecular formula C16H11F6NO2S B6217296 N-cyclopropyl-2,3,4,5,6-pentafluoro-N-[(4-fluorophenyl)methyl]benzene-1-sulfonamide CAS No. 2304615-43-6](/img/new.no-structure.jpg)
N-cyclopropyl-2,3,4,5,6-pentafluoro-N-[(4-fluorophenyl)methyl]benzene-1-sulfonamide
Overview
Description
N-cyclopropyl-2,3,4,5,6-pentafluoro-N-[(4-fluorophenyl)methyl]benzene-1-sulfonamide is a complex organic compound characterized by its multiple fluorine atoms and a sulfonamide group
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of this compound typically involves multiple steps, starting with the preparation of the benzene ring and subsequent fluorination. The cyclopropyl group and the sulfonamide moiety are then introduced through specific reactions.
Industrial Production Methods: In an industrial setting, the production of this compound would likely involve large-scale chemical reactors and precise control of reaction conditions to ensure high yield and purity. Advanced purification techniques, such as chromatography, may be employed to obtain the final product.
Chemical Reactions Analysis
Types of Reactions: This compound can undergo various chemical reactions, including oxidation, reduction, and substitution reactions.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).
Reduction: Reducing agents like lithium aluminum hydride (LiAlH₄) and hydrogen gas (H₂) can be used.
Substitution: Nucleophilic substitution reactions can be performed using various nucleophiles, such as amines or alcohols.
Major Products Formed:
Oxidation: Formation of carboxylic acids or ketones.
Reduction: Production of alcohols or amines.
Substitution: Introduction of different functional groups, leading to a variety of derivatives.
Scientific Research Applications
This compound has several applications in scientific research:
Chemistry: It can be used as a building block for the synthesis of more complex molecules.
Biology: Its potential as a bioactive compound in drug discovery and development.
Medicine: Investigated for its therapeutic properties, such as anti-inflammatory or antimicrobial effects.
Industry: Utilized in the development of advanced materials and chemical processes.
Mechanism of Action
The mechanism by which this compound exerts its effects involves interactions with specific molecular targets and pathways. For example, it may bind to enzymes or receptors, leading to the modulation of biological processes.
Comparison with Similar Compounds
N-cyclopropyl-2,3,4,5,6-pentafluoro-N-[(3-fluorophenyl)methyl]benzene-1-sulfonamide
N-cyclopropyl-2,3,4,5,6-pentafluoro-N-[(2-fluorophenyl)methyl]benzene-1-sulfonamide
Uniqueness: This compound is unique due to its specific arrangement of fluorine atoms and the presence of the cyclopropyl group, which can influence its reactivity and biological activity.
Properties
CAS No. |
2304615-43-6 |
|---|---|
Molecular Formula |
C16H11F6NO2S |
Molecular Weight |
395.3 |
Purity |
95 |
Origin of Product |
United States |
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